Cas no 2229210-53-9 (3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol
• CAS No: 2229210-53-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5945225
• PubChem ID: 165686220
• Update Time: 2025-06-28

3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol
• EN300-1758197
• 2229210-53-9

• Inchi： 1S/C10H13F2NO/c1-6-2-8(11)10(9(12)3-6)7(4-13)5-14/h2-3,7,14H,4-5,13H2,1H3
• InChI Key： SNOUQBKVRXNCEO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(CO)CN)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol

Comprehensive Analysis of 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol (CAS No. 2229210-53-9)

The compound 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol (CAS No. 2229210-53-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,6-difluoro-4-methylphenyl moiety and the propan-1-ol backbone, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in addressing modern challenges like antimicrobial resistance and targeted therapy development.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoro and methyl groups in 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol aligns with this trend, making it a hotspot for innovation. Searches for "fluorinated drug intermediates" and "bioactive amine derivatives" have spiked, reflecting the growing interest in such molecules. This compound’s potential applications span from central nervous system (CNS) therapeutics to crop protection agents, highlighting its cross-disciplinary relevance.

From a synthetic chemistry perspective, CAS No. 2229210-53-9 offers intriguing possibilities. Its amino and hydroxyl functional groups allow for diverse derivatization, enabling the creation of libraries for high-throughput screening. Laboratories focusing on fragment-based drug design or medicinal chemistry optimization frequently explore such scaffolds. Moreover, the compound’s chiral center opens doors to enantioselective synthesis, a critical factor in developing safer and more efficacious pharmaceuticals.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional halogenated compounds, the difluoro substitution in 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol often results in lower ecological toxicity, aligning with green chemistry principles. Queries like "sustainable fluorochemicals" and "eco-friendly intermediates" underscore this shift in industry priorities. Researchers are actively investigating its degradation pathways and structure-activity relationships (SAR) to ensure compliance with global standards like REACH and FDA guidelines.

The analytical characterization of CAS No. 2229210-53-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods confirm the compound’s structural integrity and purity, which are crucial for reproducible research outcomes. Recent publications have highlighted its logP values and solubility profiles, data points highly sought after in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. Such metrics are vital for computational chemists leveraging AI-driven drug discovery platforms.

Market trends indicate a rising procurement of 3-amino-2-(2,6-difluoro-4-methylphenyl)propan-1-ol by contract research organizations (CROs) and academic institutions. Its inclusion in combinatorial chemistry kits and catalysis studies further broadens its utility. As the scientific community prioritizes precision medicine and agrochemical innovation, this compound’s role is poised to expand, making it a cornerstone of modern synthetic endeavors.